Cas no 216504-68-6 (Pyridine, 4-[3-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-)

Pyridine, 4-[3-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]- structure
216504-68-6 structure
Product Name:Pyridine, 4-[3-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
CAS No:216504-68-6
MF:C16H12F3N3
MW:303.28179359436
CID:1402978
Update Time:2024-08-15

Pyridine, 4-[3-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 4-[3-methyl-5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
    • Inchi: 1S/C16H12F3N3/c1-10-14(11-6-8-20-9-7-11)15(22-21-10)12-2-4-13(5-3-12)16(17,18)19/h2-9H,1H3,(H,21,22)
    • InChI Key: ANZZQPABMYLDPE-UHFFFAOYSA-N
    • SMILES: C1=NC=CC(C2=C(C3=CC=C(C(F)(F)F)C=C3)NN=C2C)=C1

Computed Properties

  • Exact Mass: 303.09846

Experimental Properties

  • Density: 1.292±0.06 g/cm3(Predicted)
  • Boiling Point: 380.4±42.0 °C(Predicted)
  • PSA: 41.57
  • pka: 10.57±0.50(Predicted)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.